Cas no 52333-66-1 (2-(2,5-Difluorophenyl)oxazolo[4,5-b]pyridine)

• Product Name: 2-(2,5-Difluorophenyl)oxazolo[4,5-b]pyridine
• CAS No: 52333-66-1
• MF: C₁₂H₆F₂N₂O
• MW: 232.185649394989
• CID: 1094146
• PubChem ID: 12461385
• Update Time: 2025-04-23

2-(2,5-Difluorophenyl)oxazolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Difluorophenyl)oxazolo[4,5-b]pyridine
• 2-(2,5-difluorophenyl)-[1,3]oxazolo[4,5-b]pyridine
• CHEMBL3244981
• 52333-66-1

• Inchi： 1S/C12H6F2N2O/c13-7-3-4-9(14)8(6-7)12-16-11-10(17-12)2-1-5-15-11/h1-6H
• InChI Key： KPCXDVSRYBYABY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C1=NC2=C(C=CC=N2)O1)F

Computed Properties

• Exact Mass: 232.04488
• Monoisotopic Mass: 232.04481914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-(2,5-Difluorophenyl)oxazolo[4,5-b]pyridine

Introduction to 2-(2,5-Difluorophenyl)oxazolo[4,5-b]pyridine (CAS No. 52333-66-1)

2-(2,5-Difluorophenyl)oxazolo[4,5-b]pyridine, identified by its Chemical Abstracts Service (CAS) number 52333-66-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of oxazolopyridines, a structural motif known for its broad spectrum of biological activities. The presence of fluorine atoms at the 2 and 5 positions of the phenyl ring introduces unique electronic and steric properties, making this molecule a promising candidate for further exploration in drug discovery.

The oxazolopyridine core is a fused bicyclic system consisting of an oxazole ring and a pyridine ring. This structural configuration is highly versatile and has been extensively studied for its potential applications in the development of bioactive molecules. The 2-(2,5-Difluorophenyl)oxazolo[4,5-b]pyridine scaffold has shown promise in various preclinical studies, particularly in the modulation of enzyme activity and receptor binding. Its dual functionality makes it an attractive intermediate for synthesizing more complex pharmacophores.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and increased lipophilicity compared to their non-fluorinated counterparts. The fluorine atoms in 2-(2,5-Difluorophenyl)oxazolo[4,5-b]pyridine contribute to these favorable properties, making it a valuable building block for medicinal chemists. The compound’s ability to interact with biological targets in a selective manner has been highlighted in several cutting-edge research studies.

One of the most compelling aspects of 2-(2,5-Difluorophenyl)oxazolo[4,5-b]pyridine is its potential application in the development of novel therapeutic agents. Researchers have demonstrated its efficacy in inhibiting certain kinases and enzymes implicated in various diseases, including cancer and inflammatory disorders. The compound’s mechanism of action appears to involve precise interactions with key amino acid residues in the target proteins, leading to modulated enzymatic activity. This specificity has made it a focus of interest for drug designers seeking to develop targeted therapies.

The synthesis of 2-(2,5-Difluorophenyl)oxazolo[4,5-b]pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms at the 2 and 5 positions poses a challenge due to their reactivity and the need for controlled conditions to prevent unwanted side reactions. However, advances in synthetic methodologies have made it feasible to produce this compound with increasing efficiency.

Recent advancements in computational chemistry have also played a crucial role in understanding the binding properties of 2-(2,5-Difluorophenyl)oxazolo[4,5-b]pyridine. Molecular docking studies have revealed insights into how this molecule interacts with biological targets at the atomic level. These insights have guided medicinal chemists in designing analogs with enhanced potency and selectivity. The integration of experimental data with computational predictions has accelerated the drug discovery process significantly.

The pharmacokinetic profile of 2-(2,5-Difluorophenyl)oxazolo[4,5-b]pyridine is another area of active investigation. Studies have shown that fluorinated compounds often exhibit improved pharmacokinetic properties due to their enhanced lipophilicity and metabolic stability. Understanding these properties is essential for optimizing drug delivery systems and ensuring therapeutic efficacy. Researchers are exploring various formulations to maximize the bioavailability and target specificity of this compound.

In conclusion, 2-(2,5-Difluorophenyl)oxazolo[4,5-b]pyridine (CAS No. 52333-66-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.